
L-Ribulose vs. D-Ribulose: A Comprehensive
Comparison for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Ribulose

Cat. No.: B1680624 Get Quote

For researchers and professionals in drug development and the broader scientific community,

understanding the nuanced differences between stereoisomers is paramount. This guide

provides a detailed comparison of L-Ribulose and D-Ribulose, focusing on their structural and

functional disparities, supported by quantitative data and relevant experimental protocols.

Structural Differences: A Tale of Two Enantiomers
L-Ribulose and D-Ribulose are ketopentoses, monosaccharides with five carbon atoms and a

ketone functional group, sharing the same chemical formula, C₅H₁₀O₅. The fundamental

difference between them lies in their stereochemistry; they are enantiomers, meaning they are

non-superimposable mirror images of each other.[1] This seemingly subtle distinction in the

three-dimensional arrangement of their atoms leads to profound differences in their biological

roles.

The stereochemical difference is centered around their chiral carbons. This relationship is

visualized in the diagram below.
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Metabolic Context of L-Ribulose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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